2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide

• IUPAC Name: 2-(6-oxo-4-propan-2-ylpyrimidin-1-yl)-N-[2-(6-oxo-1H-pyridazin-3-yl)phenyl]acetamide
• InChI: InChI=1S/C19H19N5O3/c1-12(2)16-9-19(27)24(11-20-16)10-18(26)21-14-6-4-3-5-13(14)15-7-8-17(25)23-22-15/h3-9,11-12H,10H2,1-2H3,(H,21,26)(H,23,25)
• InChI Key: RUAJQPUVQHSRQT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)N(C=N1)CC(=O)NC2=CC=CC=C2C3=NNC(=O)C=C3
• Molecular Formula: C19H19N5O3
• Molecular Weight: 365.4 g/mol

Description

2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C19H19N5O3 and its molecular weight is 365.393. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• A series of pyrimidinones, oxazinones, and their derivatives, synthesized using citrazinic acid as a starting material, showed notable antimicrobial activities. These compounds, through a complex synthesis pathway, have been explored for their potential as antibacterial and antifungal agents (Hossan et al., 2012).
• New classes of pyridazin-3-one and 2-amino-5-arylazopyridine derivatives have been synthesized, demonstrating the versatility of these compounds in forming fused azines, indicating their significance in developing novel heterocyclic compounds (Ibrahim & Behbehani, 2014).
• Research into heterocyclic systems fused to a thiophene moiety, initiated with citrazinic acid, yielded compounds with good anti-inflammatory activity, showcasing the potential therapeutic applications of these compounds (Amr, Sabry, & Abdulla, 2007).

Biological Evaluation and Potential Therapeutic Applications

• The discovery and development of novel heterocyclic compounds incorporating the antipyrine moiety have led to the synthesis of compounds with potential antimicrobial activities, highlighting the role of these compounds in addressing microbial resistance (Bondock, Rabie, Etman, & Fadda, 2008).
• Another study focused on the synthesis, characterization, and evaluation of novel heterocyclic compounds having a sulphamido moiety, which were tested for their antibacterial and antifungal activities, contributing to the search for new antimicrobial agents (Nunna, Ramachandran, Arts, Panchal, & Shah, 2014).